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Introduction

6-Aminocaproic acid is a synthetic amino acid derivative that acts as an antifibrinolytic agent by

inhibiting plasminogen activation. It is used clinically to control bleeding. Due to its high polarity,

retaining and quantifying 6-aminocaproic acid using traditional reversed-phase liquid

chromatography (RPLC) can be challenging. Hydrophilic Interaction Liquid Chromatography

(HILIC) offers a superior alternative for the analysis of polar compounds like 6-aminocaproic

acid.[1][2] This application note details a HILIC-based method coupled with mass spectrometry

(MS) for the sensitive and robust quantification of 6-aminocaproic acid in biological matrices.

Principle of HILIC for 6-Aminocaproic Acid Separation
HILIC is a chromatographic technique that utilizes a polar stationary phase and a mobile phase

with a high concentration of an organic solvent, typically acetonitrile, mixed with a small amount

of aqueous buffer.[1][3] In HILIC, a water-enriched layer is formed on the surface of the polar

stationary phase. The separation mechanism is based on the partitioning of the polar analyte,

6-aminocaproic acid, between the organic-rich mobile phase and this immobilized aqueous

layer.[1] More polar analytes, like 6-aminocaproic acid, have a stronger affinity for the aqueous

layer, leading to increased retention compared to less polar compounds. This mechanism is

illustrated in the diagram below.
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Caption: Principle of HILIC separation for 6-Aminocaproic acid.
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Advantages of HILIC for 6-Aminocaproic Acid Analysis:
Enhanced Retention: Provides excellent retention for highly polar molecules that are poorly

retained in reversed-phase chromatography.[2]

Increased MS Sensitivity: The high organic content of the mobile phase facilitates efficient

desolvation and ionization in the mass spectrometer source, leading to improved signal

intensity.[1]

Simple Sample Preparation: Often allows for direct injection of diluted samples or simple

protein precipitation, reducing sample preparation time.[4][5]

Quantitative Data Summary
The following tables summarize the quantitative performance of a validated HILIC-MS/MS

method for the determination of 6-aminocaproic acid in human urine.[4][5]

Table 1: Method Performance Characteristics

Parameter Value

Linearity Range 31.25 to 1000 ng/mL

Correlation Coefficient (r²) ≥0.995

Limit of Detection (LOD) 15.6 ng/mL

Limit of Quantification (LOQ) 31.25 ng/mL

Table 2: Precision and Accuracy

Quality
Control
Sample

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

Intra-day
Accuracy (%)

Inter-day
Accuracy (%)

Low < 8.7% < 9.9% 3.5% - 5.3% 6.1% - 6.6%

Medium < 8.7% < 9.9% 3.5% - 5.3% 6.1% - 6.6%

High < 8.7% < 9.9% 3.5% - 5.3% 6.1% - 6.6%
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Data extracted from the study by Wu et al. (2012) on the analysis of 6-aminocaproic acid in

human urine.[4][5]

Experimental Protocols
Protocol 1: Analysis of 6-Aminocaproic Acid in Human
Urine
This protocol is based on the validated method by Wu et al. (2012).[4][5]

1. Materials and Reagents
6-Aminocaproic acid standard

8-Aminocaprylic acid (Internal Standard)

Acetonitrile (HPLC or LC-MS grade)

Ammonium formate (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Phenomenex Luna HILIC column (or equivalent)

2. Sample Preparation
For urine samples, a simple dilution is sufficient.

Thaw frozen urine samples at room temperature.

Vortex the samples to ensure homogeneity.

Centrifuge at 10,000 x g for 10 minutes to pellet any particulates.

Transfer the supernatant to a clean vial.

Dilute the urine sample with the initial mobile phase conditions.
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Add the internal standard (8-aminocaprylic acid) to the diluted sample.

Vortex to mix.

3. LC-MS/MS Conditions
HPLC System: Agilent 1200 series or equivalent

Mass Spectrometer: Triple Quadrupole with electrospray ionization (ESI)

Column: Phenomenex Luna HILIC, 250 x 4.6 mm, 5 µm

Mobile Phase A: 10 mM Ammonium formate in water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient Elution:

0-2 min: 90% B

2-10 min: 90% to 50% B

10-12 min: 50% B

12.1-18 min: 90% B (re-equilibration)

Flow Rate: 0.5 mL/min

Injection Volume: 20 µL

Column Temperature: 30 °C

Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection: Multiple Reaction Monitoring (MRM)

6-Aminocaproic acid: Precursor ion > Product ion

8-Aminocaprylic acid (IS): Precursor ion > Product ion
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Protocol 2: Analysis of 6-Aminocaproic Acid in Human
Plasma
This protocol provides a general procedure for the extraction of 6-aminocaproic acid from

plasma using protein precipitation, a common technique for preparing plasma samples for LC-

MS analysis.

1. Materials and Reagents
All materials from Protocol 1

Human plasma (blank and samples)

Acetonitrile (containing 0.1% formic acid, chilled to -20°C)

2. Sample Preparation: Protein Precipitation
Pipette 100 µL of plasma into a microcentrifuge tube.

Add the internal standard.

Add 300 µL of ice-cold acetonitrile (containing 0.1% formic acid).

Vortex for 1 minute to ensure thorough mixing and protein precipitation.

Incubate at -20°C for 20 minutes to enhance protein precipitation.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions
The LC-MS/MS conditions are the same as described in Protocol 1.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the analysis of 6-aminocaproic acid in

biological samples.
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Caption: General workflow for 6-aminocaproic acid analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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